Cas no 21504-51-8 (3-Heptene-2,5-dione, 6-methyl-)

• Product Name: 3-Heptene-2,5-dione, 6-methyl-
• CAS No: 21504-51-8
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 1408517
• Update Time: 2024-08-16

3-Heptene-2,5-dione, 6-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Heptene-2,5-dione, 6-methyl-

• Inchi： 1S/C8H12O2/c1-6(2)8(10)5-4-7(3)9/h4-6H,1-3H3
• InChI Key： BWSZTLQPKADLGT-UHFFFAOYSA-N
• SMILES： CC(=O)C=CC(=O)C(C)C

Computed Properties

• Exact Mass: 140.08376

Experimental Properties

• Density: 0.941±0.06 g/cm3(Predicted)
• Boiling Point: 235.4±23.0 °C(Predicted)
• PSA: 34.14